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Compound of Interest

2-Amino-3-hydroxy-2-
Compound Name:

methylpropanenitrile
CAS No.: 122556-12-1

Cat. No.: B1285220

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of 2-Amino-3-hydroxy-2-
methylpropanenitrile, a multifunctional chemical intermediate. While not extensively
documented in mainstream chemical literature, its structure—possessing a primary amine, a
primary alcohol, and a nitrile group attached to a quaternary carbon—suggests significant
potential as a versatile building block in synthetic and medicinal chemistry. This document
consolidates available data and provides expert-driven predictions on its chemical properties,
spectroscopic signatures, reactivity, and synthetic pathways. It further outlines detailed
experimental protocols, safety considerations, and potential applications, serving as a
foundational resource for researchers exploring its utility in drug development and novel
material synthesis.

Core Chemical Identity and Properties
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2-Amino-3-hydroxy-2-methylpropanenitrile is a unique small molecule featuring a
stereocenter at the C2 position. Its trifunctional nature makes it a compelling synthon for
creating complex molecular architectures.

Structural Information

o |[UPAC Name: 2-amino-3-hydroxy-2-methylpropanenitrile[1]

Molecular Formula: CaHsN20[2]

Molecular Weight: 100.12 g/mol [1][2]

CAS Number: 122556-12-1[1][2][3][4]

SMILES: N#CC(C)(N)CO[2]

Physicochemical Properties (Predicted and
Comparative)

Direct experimental data for this specific compound is scarce. The following properties are
estimated based on its structure and comparison with analogous compounds like 2-amino-2-
methylpropanenitrile[5][6][7][8][9][10][11] and 3-hydroxypropanenitrile[12][13][14][15][16].
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Rationale & Comparative

Property Predicted/Estimated Value e
ata

Similar aminonitriles are liquids
Colorless to pale yellow liquid or solids[8][17]. The hydroxyl
Appearance . .
or low-melting solid group may promote

solidification.

The presence of polar -OH and

-NH:z groups capable of

hydrogen bonding will

) ) significantly elevate the boiling
N ) >200 °C (with potential i )
Boiling Point . point compared to 2-amino-2-
decomposition) o

methylpropanenitrile (150.4

°C)[7] and 3-

hydroxypropanenitrile (228 °C)

[12][14].

3-hydroxypropanenitrile has a
melting point of -46 °C[12][14].
] ) The additional methyl and
] ] Not available; likely near room ]
Melting Point amino groups on a quaternary
temperature .

center may lead to a higher,
more crystalline packing

structure.

Highly soluble in water and The polar amine, hydroxyl, and
Solubility polar organic solvents (e.g., nitrile groups will confer high
Methanol, Ethanol, DMSO) water solubility[17].

The electron-withdrawing nitrile
group will lower the basicity of
_ the amine compared to a
) Amine (NHz): ~7.5-8.5Alcohol ) )
pKa (Predicted) simple alkylamine. The pKa of
(OH): ~14-15 _

the hydroxyl group is expected
to be similar to that of a typical

primary alcohol.

LogP (Predicted) -1.4 The high polarity from the
three functional groups
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suggests a negative LogP
value, indicating
hydrophilicity[1].

Synthesis and Purification

The most logical and established method for synthesizing a-aminonitriles is the Strecker
synthesis[18][19][20][21]. This one-pot, three-component reaction is highly adaptable for
producing 2-Amino-3-hydroxy-2-methylpropanenitrile.

Proposed Synthetic Pathway: Modified Strecker
Synthesis

The synthesis involves the reaction of a hydroxy-ketone with a cyanide source and an
ammonia source[19][22].

Stage 1: Imine Formation

Hydroxyacetone _
GStarting Material) ' Ammonia (NH3)

+ NH3
- H20
Stage 2: Nucleophilic Addition
’ \
Iminopropan-2-ol : =
Glmine Intermediatey (Cyamde lon (CN ))

+ CN

(Final Product)

G-Amin0-3-hydroxy-2-methylpropanenitrile

2/
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Caption: Proposed Strecker synthesis pathway.
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Detailed Experimental Protocol

Materials:

Hydroxyacetone (1.0 eq)

Ammonium chloride (NH4Cl, 1.2 eq)

Sodium cyanide (NaCN, 1.1 eq)

Aqueous ammonia (28-30%)

Methanol or Ethanol

Deionized Water

Diethyl ether or Dichloromethane (for extraction)

Anhydrous magnesium sulfate (for drying)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and cooled in an
ice bath (0-5°C), dissolve hydroxyacetone in methanol.

Ammonia Addition: Slowly add a pre-cooled solution of ammonium chloride in aqueous
ammonia to the hydroxyacetone solution while stirring vigorously. Maintain the temperature
below 10°C. Stir for 30 minutes to facilitate imine formation.

Cyanide Addition: Prepare a solution of sodium cyanide in deionized water and cool it in an
ice bath. Add this solution dropwise to the reaction mixture over 30-60 minutes, ensuring the
temperature does not exceed 10°C.

Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor
the reaction progress by Thin Layer Chromatography (TLC) or GC-MS.

Workup and Extraction: Once the reaction is complete, concentrate the mixture under
reduced pressure to remove methanol. Add water and extract the aqueous layer three times
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with diethyl ether or dichloromethane.

« Purification: Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and
concentrate under reduced pressure to yield the crude product. Further purification can be
achieved by vacuum distillation or column chromatography on silica gel.

Chemical Reactivity and Transformations

The molecule's value lies in the distinct reactivity of its three functional groups, which can often
be addressed selectively[23][24][25].
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Caption: Key reactivity modes of the core molecule.

Reactions of the Amino Group (-NH2)

e Acylation: The primary amine acts as a nucleophile and can be readily acylated by acyl
halides or anhydrides to form stable amides. This is a common strategy for protecting the
amine or for building more complex structures[26][27][28][29][30].

o Alkylation: The amine can undergo nucleophilic substitution with alkyl halides to form
secondary or tertiary amines.

Reactions of the Nitrile Group (-CN)

o Hydrolysis: This is one of the most valuable transformations. Under acidic or basic
conditions, the nitrile can be hydrolyzed to a carboxylic acid, converting the parent molecule
into a novel, non-proteinogenic a-amino acid. Partial hydrolysis can yield the corresponding
amide[20][31][32][33].

e Reduction: The nitrile group can be reduced to a primary amine using strong reducing agents
like lithium aluminum hydride (LiAlH4) or catalytic hydrogenation. This transforms the
molecule into a 1,2-diamine, a common pharmacophore[23][24].

Reactions of the Hydroxyl Group (-OH)

o Oxidation: The primary alcohol can be oxidized to an aldehyde using mild oxidizing agents
(e.g., PCC) or to a carboxylic acid using stronger agents (e.g., KMnOa, Jones reagent).

« Esterification/Etherification: The hydroxyl group can be converted to an ester with an acyl
halide or carboxylic acid, or to an ether via Williamson ether synthesis.

Spectroscopic Analysis (Predicted)

e 'HNMR:
o Singlet (~1.3-1.5 ppm) for the methyl (-CHs) protons.

o Broad singlet for the amine (-NHz) protons; chemical shift is solvent-dependent.
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o Singlet (~3.5-3.7 ppm) for the methylene (-CH20H) protons.

o Broad singlet for the hydroxyl (-OH) proton.

e 13C NMR:
o Signal for the methyl carbon (~25-30 ppm).
o Signal for the quaternary carbon (~55-65 ppm).
o Signal for the methylene carbon (~65-75 ppm).
o Signal for the nitrile carbon (-C=N) (~118-125 ppm).
IR Spectroscopy:
o Broad absorption band for O-H and N-H stretching (~3200-3500 cm~1).
o Weak to medium absorption for C=N stretching (~2210-2260 cm™1).
o Strong absorption for C-O stretching (~1000-1250 cm~1).
e Mass Spectrometry:
o The molecular ion peak (M*) would be observed at m/z = 100.12.

o Common fragmentation patterns would include the loss of H20, NHs, HCN, and the
hydroxymethyl radical (¢«CH20H).

Applications in Research and Drug Development

The trifunctional nature of 2-Amino-3-hydroxy-2-methylpropanenitrile makes it a highly
attractive building block.

e Non-Canonical Amino Acids: Hydrolysis of the nitrile group provides direct access to a-
methylserine, a non-proteinogenic amino acid that can be incorporated into peptides to
increase metabolic stability or induce specific secondary structures.
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e Heterocyclic Synthesis: The molecule contains all the necessary atoms (C, N, O) to serve as
a precursor for various nitrogen- and oxygen-containing heterocycles, which are privileged
scaffolds in medicinal chemistry.

o Fragment-Based Drug Discovery: As a small, polar, and structurally complex molecule, it can
serve as a valuable fragment for screening against biological targets. Its three functional
groups provide multiple vectors for chemical elaboration.

Safety and Handling

Hazard Statement: a-Aminonitriles should be handled with extreme caution as they are
potentially toxic. They may be harmful if swallowed, inhaled, or absorbed through the skin[8]
[17][34]. They can release hydrogen cyanide (HCN) gas upon contact with acids or through
metabolic processes.

o Personal Protective Equipment (PPE): Always wear chemical safety goggles, a lab coat, and
chemical-resistant gloves (e.g., nitrile)[17][35].

¢ Handling: All manipulations should be performed in a well-ventilated chemical fume hood[17]
[35][36]. Avoid creating aerosols or dust.

o Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, away from
acids and strong oxidizing agents[2][17][35]. Recommended storage is at 2-8°C[2].

o Disposal: Dispose of waste in accordance with local, state, and federal regulations for
hazardous chemical waste[34][37].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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